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Compound of Interest

Compound Name: 3,7-Dimethyloctyl isovalerate

CAS No.: 71662-26-5

Cat. No.: B12662854

Get Quote

CAS Registry Number: 71662-26-5 Formula: C₁₅H₃₀O₂ Molecular Weight: 242.40 g/mol IUPAC

Name: 3,7-Dimethyloctyl 3-methylbutanoate[1]

Introduction & Chemical Identity
3,7-Dimethyloctyl isovalerate, commonly known as Tetrahydrogeranyl isovalerate, is a

saturated terpenoid ester. Structurally, it is the esterification product of 3,7-dimethyloctanol

(Tetrahydrogeraniol) and isovaleric acid.

Unlike its unsaturated analogs (Geranyl isovalerate or Citronellyl isovalerate), this molecule

possesses a fully saturated alkyl chain. This saturation confers superior oxidative stability,

making it a critical "functional anchor" in fragrance and flavor formulations where long-term

stability against rancidity or polymerization is required. It functions primarily as a fixative with a

complex odor profile described as waxy, floral, and herbaceous with fruity undertones.
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The molecule consists of a branched C10 alcohol moiety (tetrahydrogeranyl) linked to a

branched C5 acid moiety (isovaleric). The absence of alkene double bonds (

) eliminates sites for autoxidation, significantly altering its refractive index and density
compared to geranyl esters.
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Figure 1: Structural synthesis and functional impact of the saturated alkyl chain.

Physicochemical Profile
The following data aggregates computational consensus and available experimental values.

Note the distinction between this saturated compound and its unsaturated analogs.
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Property Value / Range Condition
Causality/Relevanc
e

Boiling Point 269.0 °C (est.) 760 mmHg

High molecular weight

and lack of H-bonding

(ester) vs. alcohol

precursor.

Flash Point 110.5 °C Closed Cup

Classifies as a Class

IIIB Combustible

Liquid. Safe for

standard lab handling.

Vapor Pressure 0.0024 hPa @ 20°C

Very low volatility

contributes to its role

as a fixative (base

note).

Density 0.855 – 0.865 g/cm³ @ 25°C

Lower than Geranyl

isovalerate (~0.89)

due to less efficient

packing of saturated

branched chains.

Refractive Index 1.435 – 1.445 @ 20°C

Lower than

unsaturated analogs

(1.458) due to lack of

pi-electron density.

LogP (o/w) 5.50 (est.) -

Highly lipophilic.

Indicates rapid

absorption into lipid

bilayers and poor

water solubility.

Solubility & Partitioning
Water Solubility: Insoluble (Est. 0.37 mg/L).
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Solvent Compatibility: Miscible in all proportions with Ethanol (95%), Diethyl phthalate,

Benzyl benzoate, and Paraffin oil.

Lipophilicity: The high LogP (5.5) suggests this compound will partition heavily into the oil

phase of emulsions, making it an excellent stabilizer for oil-based fragrances but challenging

for aqueous hydrogels without solubilizers.

Organoleptic Characterization
For fragrance and flavor development, the sensory profile is the primary quality attribute.

Odor Type: Fruity, Floral, Herbal.[2]

Odor Description: A complex profile opening with waxy, rose-petal notes, transitioning into a

herbaceous, slightly soapy nuance. It lacks the sharp "green" citral-like punch of geranyl

esters, offering a smoother, creamier "peach-skin" texture.

Substantivity: >48 Hours on a smelling strip.

Taste: Fruity (Peach/Apricot), slightly bitter at high concentrations (>20 ppm).

Synthesis & Production Protocol
The industrial standard for production is the direct Fischer esterification or transesterification.

The following protocol describes a laboratory-scale acid-catalyzed esterification.

Reagents
3,7-Dimethyloctanol (Tetrahydrogeraniol): 1.0 molar equivalent.

Isovaleryl Chloride: 1.1 molar equivalent (for higher yield) OR Isovaleric Acid (with Dean-

Stark trap).

Catalyst: p-Toluenesulfonic acid (pTSA) (if using acid) or Pyridine (if using acid chloride).

Solvent: Toluene or Cyclohexane (azeotropic agent).

Experimental Workflow (Acid Chloride Route)
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This route is preferred for high purity research samples to avoid equilibrium limitations.

Setup: Flame-dried 3-neck round bottom flask equipped with a magnetic stirrer, addition

funnel, and N₂ inlet.

Charge: Add 3,7-dimethyloctanol (15.8 g, 100 mmol) and Pyridine (8.7 g, 110 mmol) in dry

Dichloromethane (DCM). Cool to 0°C.

Addition: Dropwise addition of Isovaleryl chloride (13.3 g, 110 mmol) over 30 minutes.

Maintain temp < 5°C to prevent elimination side reactions.

Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC

(Hexane:EtOAc 9:1).

Quench: Pour mixture into ice-cold 1M HCl (to remove pyridine).

Workup: Wash organic layer with Sat. NaHCO₃ (remove acid), then Brine. Dry over MgSO₄.

Purification: Vacuum distillation. Collect fraction boiling at ~120-125°C @ 5 mmHg.
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Figure 2: Synthesis workflow via Acid Chloride route for high-purity isolation.

Quality Control & Analysis
To ensure suitability for pharmaceutical or high-end fragrance use, the following QC

parameters are mandatory.

Gas Chromatography - Mass Spectrometry (GC-MS)
Column: DB-5 or HP-5MS (Non-polar, 5% Phenyl-methylpolysiloxane).

Carrier Gas: Helium @ 1.0 mL/min.
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Temp Program: 60°C (1 min hold)

20°C/min

280°C (5 min hold).

Retention Time: Expect elution after Geranyl isovalerate due to slightly higher MW and

flexibility, though polarity is similar.

Mass Spectrum: Look for molecular ion

(often weak). Base peak typically

85 (isovaleryl cation) or characteristic alkyl fragments.

Impurity Profile
Unreacted Alcohol: 3,7-dimethyloctanol (Broad peak, earlier retention).

Elimination Product: 3,7-dimethyl-1-octene (if reaction temp was too high).

Safety & Regulatory (E-E-A-T)
While no specific SDS exists for this exact CAS in the public domain, safety data is read-across

from Geranyl Isovalerate and Isoamyl Isovalerate.

Hazard Classification (GHS):

Skin Irritation: Category 2 (Causes skin irritation).[3][4]

Eye Irritation: Category 2A (Causes serious eye irritation).

Aquatic Toxicity: Chronic Category 2 (Toxic to aquatic life with long-lasting effects) - due to

high LogP.

Handling: Use chemical resistant gloves (Nitrile). Avoid release to the environment.[3][4][5][6]

[7][8]

IFRA Status: Not explicitly restricted, but must adhere to general purity criteria for terpenoid

esters.
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Storage: Store in full, tight containers. Unlike geranyl esters, nitrogen blanketing is less

critical due to saturation, but recommended to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12662854/docs#technical-guide-
physicochemical-properties-engineering-profile-of-3-7-dimethyloctyl-isovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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